Cas no 2248382-76-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate
• CAS No: 2248382-76-3
• MF: C₁₇H₁₀N₂O₅S
• MW: 354.336702823639
• CID: 6390273
• PubChem ID: 165724188
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248382-76-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate
• EN300-6517716

• Inchi： 1S/C17H10N2O5S/c1-9-13(18-14(23-9)12-7-4-8-25-12)17(22)24-19-15(20)10-5-2-3-6-11(10)16(19)21/h2-8H,1H3
• InChI Key： VGNVCDXQBXSTLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)O1

Computed Properties

• Exact Mass: 354.03104260g/mol
• Monoisotopic Mass: 354.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate (CAS No. 2248382-76-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate (CAS No. 2248382-76-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the isoindole and oxazole moieties, make it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound's thiophene and oxazole rings are known to enhance binding affinity and metabolic stability, making it a valuable asset in the development of small-molecule therapeutics. This aligns with the growing trend of targeting protein-protein interactions and enzyme inhibition in modern drug design.

From a synthetic perspective, the preparation of CAS No. 2248382-76-3 involves multi-step organic reactions, often leveraging carbodiimide coupling or esterification techniques. Its carboxylate group provides a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties, a topic frequently searched by chemists and pharmacologists.

The compound's potential extends beyond pharmaceuticals. In materials science, its conjugated system and electron-rich heterocycles suggest applications in organic electronics, such as OLEDs or photovoltaic devices. This resonates with the increasing global focus on sustainable energy solutions and green chemistry. Researchers exploring molecular engineering for optoelectronic materials often inquire about similar structures, highlighting its relevance in cutting-edge technology.

Quality control and analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylate typically involve advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common concerns in chemical synthesis workflows. The compound's stability under various conditions is also a frequent subject of inquiry, particularly for industrial-scale applications.

In conclusion, CAS No. 2248382-76-3 represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—make it a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.